Cas no 2640949-65-9 (N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine)

• Product Name: N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine
• CAS No: 2640949-65-9
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 5359868
• Update Time: 2025-08-03

N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-5-(2-methoxy-4-pyridinyl)-2-pyrimidinamine
• N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine

• Inchi： 1S/C14H16N4O/c1-19-13-6-11(4-5-15-13)12-8-17-14(18-9-12)16-7-10-2-3-10/h4-6,8-10H,2-3,7H2,1H3,(H,16,17,18)
• InChI Key： GEPNLJYTWISBCH-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=NC=C(C2C=CN=C(OC)C=2)C=N1

Experimental Properties

• Density: 1.237±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.1±55.0 °C(Predicted)
• pka: 1.73±0.10(Predicted)

Additional information on N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine

Comprehensive Overview of N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine (CAS No. 2640949-65-9)

The compound N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine (CAS No. 2640949-65-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine core and a cyclopropylmethyl substituent, this compound is being explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of kinase activity, which could have implications for treating various diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine fits into this trend as a promising candidate for further development. Its 2-methoxypyridine moiety enhances its binding affinity to certain protein targets, making it a valuable tool for biochemical assays and high-throughput screening. This compound is also being studied for its potential in addressing unmet medical needs, such as resistant forms of diseases.

One of the key advantages of N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine is its favorable pharmacokinetic properties. The cyclopropylmethyl group contributes to improved metabolic stability, while the pyrimidin-2-amine scaffold ensures selective interaction with target proteins. These characteristics make it an attractive lead compound for further optimization in drug development programs. Additionally, its synthetic accessibility allows for scalable production, which is crucial for preclinical and clinical studies.

The scientific community has shown growing interest in the mechanistic insights provided by compounds like N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine. Questions such as "How does this compound compare to other kinase inhibitors?" or "What are the potential side effects of this molecule?" are frequently searched in academic and industry forums. Addressing these queries, recent studies suggest that this compound exhibits a unique selectivity profile, reducing the likelihood of off-target effects commonly associated with broader-spectrum inhibitors.

From a synthetic chemistry perspective, the preparation of N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. The 2-methoxypyridin-4-yl fragment is particularly noteworthy for its role in enhancing the compound's solubility and bioavailability. These attributes are critical for ensuring that the molecule can effectively reach its intended biological targets in vivo.

As the pharmaceutical industry continues to explore new therapeutic avenues, N-(cyclopropylmethyl)-5-(2-methoxypyridin-4-yl)pyrimidin-2-amine stands out as a molecule with significant potential. Its combination of structural novelty and functional versatility makes it a subject of ongoing research. Future directions may include investigating its efficacy in combination therapies or exploring its applications in other disease areas beyond its initial scope. With its CAS No. 2640949-65-9 serving as a unique identifier, this compound is poised to remain a focal point in the quest for innovative treatments.